3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione

• IUPAC Name: 3,7,9-trimethyl-1,4-dihydropurino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C10H12N6O2/c1-5-4-16-6-7(11-9(16)13-12-5)14(2)10(18)15(3)8(6)17/h4H2,1-3H3,(H,11,13)
• InChI Key: BUWXCBMZESVGCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC2=NC3=C(N2C1)C(=O)N(C(=O)N3C)C
• Molecular Formula: C10H12N6O2
• DSSTOX Substance ID: DTXSID70325873
• Molecular Weight: 248.24 g/mol
• CAS RN: 57509-02-1

Description

3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione is an important chemical compound that has a wide range of applications in scientific research. It is a heterocyclic aromatic compound, which is composed of a triazine nucleus and a purine ring. This compound can be synthesized in a variety of ways and has multiple scientific research applications.

Mechanism of Action

Target of Action

It is known that similar compounds have shown considerable activity against melanoma, non-small lung cancer, and breast cancer .

Mode of Action

It is known that similar compounds interact with their targets, leading to changes that result in anticancer, anti-hiv, and antimicrobial activities .

Biochemical Pathways

Similar compounds have been shown to affect various pathways leading to their antineoplastic, anti-hiv-1, and antimicrobial effects .

Result of Action

Similar compounds have shown considerable activity against various types of cancer cells, hiv, and certain microbes .

Action Environment

Such factors can significantly impact the effectiveness of similar compounds .

Advantages and Limitations for Lab Experiments

The use of 3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively easy to synthesize, which makes it a cost-effective option for laboratory studies. Additionally, it is a relatively stable compound, which makes it suitable for long-term experiments. On the other hand, its effects on proteins and nucleic acids are not fully understood, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for 3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione. One possibility is to further study its mechanism of action, in order to gain a better understanding of its effects on proteins and nucleic acids. Additionally, further research could be conducted to explore its potential therapeutic applications, as well as its potential use in the synthesis of other compounds. Finally, further studies could be conducted to explore its potential use in diagnostics and drug delivery systems.

Synthesis Methods

3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione can be synthesized in two main ways. The first method is a three-step process involving the reaction of aniline with ethyl chloroacetate, followed by reaction with aqueous sodium hydroxide, and finally reaction with trimethyl orthoformate. The second method is a two-step process involving the reaction of aniline with ethyl chloroacetate, followed by reaction with trimethyl orthoformate. Both of these methods are effective in producing the desired compound, but the three-step method is more efficient and yields higher yields of the compound.

Scientific Research Applications

3,7,9-trimethyl-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione has a wide range of applications in scientific research. It has been used as a fluorescent dye in the study of proteins and nucleic acids, as an inhibitor of certain enzymes, and as a potential therapeutic agent for cancer and other diseases. It has also been used in the synthesis of other compounds, such as the purine analogues of the antifungal drug fluconazole.